3-(Methylthio)-4,5,6,7-tetrahydrobenzo[c]isoxazole

• CAS RN: 118631-12-2
• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol
• IUPAC Name: 3-methylsulfanyl-4,5,6,7-tetrahydro-2,1-benzoxazole
• InChI: InChI=1S/C8H11NOS/c1-11-8-6-4-2-3-5-7(6)9-10-8/h2-5H2,1H3
• InChI Key: NKJSOALKVVKODE-UHFFFAOYSA-N
• SMILES: CSC1=C2CCCCC2=NO1
• synonyms: 2,1-Benzisoxazole,4,5,6,7-tetrahydro-3-(methylthio)-(9CI)

Description

3-(Methylthio)-4,5,6,7-tetrahydrobenzo[c]isoxazole, commonly known as MTBHBI, is a chemical compound with potential applications in scientific research. It is a heterocyclic organic compound that contains a sulfur atom and a nitrogen atom in its structure. MTBHBI has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in several studies.

Mechanism of Action

The mechanism of action of MTBHBI is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. MTBHBI has also been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
MTBHBI has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which may improve cognitive function. In addition, MTBHBI has been shown to have antioxidant properties, which may protect against oxidative stress and inflammation. MTBHBI has also been shown to have anti-cancer properties, with studies showing that it can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

MTBHBI has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized using various methods. In addition, it has been shown to have a low toxicity profile, making it a safe compound to use in lab experiments. However, one limitation of MTBHBI is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the investigation of MTBHBI. One area of interest is its potential as a drug candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further studies are needed to investigate the mechanism of action of MTBHBI and its potential as a therapeutic agent. In addition, the synthesis of MTBHBI can be further optimized to increase its yield and solubility in water, making it a more versatile compound for lab experiments.

Synthesis Methods

MTBHBI can be synthesized using several methods, including the reaction of 3,4-dihydroxybenzaldehyde with methylthioacetic acid in the presence of a catalyst. Another method involves the reaction of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone with thiophenol in the presence of a base. The yield of MTBHBI varies depending on the method used, with the highest yield reported to be 67%.

Scientific Research Applications

MTBHBI has several potential applications in scientific research, particularly in the field of medicinal chemistry. It has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, MTBHBI has been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases.